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Compound of Interest

Compound Name: IKD-8344

Cat. No.: B10818893 Get Quote

Essential Safety and Handling Guide for IKD-
8344
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of IKD-8344. Adherence to these procedures is critical to

ensure personnel safety and maintain a secure laboratory environment. IKD-8344 is a

macrocyclic dilactone with potent biological activity, including high cytotoxicity, necessitating

stringent safety measures.

Compound Identification and Properties
IKD-8344 is a macrocyclic dilactone originally isolated from an actinomycete species.[1][2][3][4]

It is a solid substance with known anticancer, antimicrobial, and anthelmintic properties.[1][2][3]

[4] Its high cytotoxicity, particularly against L5178Y murine leukemia cells (IC50 = 0.54 ng/ml),

underscores the need for careful handling.[1][2][3][4]
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Property Data

CAS Number 129046-69-1

Molecular Formula C48H76O12

Molecular Weight 845.1 g/mol

Physical State Solid

Solubility Soluble in DMSO, Ethanol, Methanol

Storage Temperature -20°C

Personal Protective Equipment (PPE)
Due to the cytotoxic nature of IKD-8344, a comprehensive PPE strategy is mandatory to

prevent exposure through inhalation, skin contact, or ingestion. The following table outlines the

required PPE for various handling scenarios.

Situation
Required Personal Protective Equipment
(PPE)

Handling Solid Compound (Weighing,

Aliquoting)

Full-face respirator or a combination of a half-

mask respirator with P100 (or equivalent) filters

and chemical splash goggles, double-gloving

(nitrile or neoprene), disposable lab coat with

knit cuffs, shoe covers.

Handling Solubilized Compound
Chemical splash goggles, single-use nitrile

gloves, disposable lab coat.

General Laboratory Work (Low Concentration)
Safety glasses with side shields, nitrile gloves,

standard lab coat.

Spill Cleanup

Air-purifying respirator with appropriate

cartridges, chemical-resistant gloves and boots,

disposable coveralls.
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Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Verification: Confirm that the compound name and CAS number on the label match the

order.

Storage: Immediately transfer the compound to a designated, locked, and clearly labeled

freezer set to -20°C.[2][3][4]

Inventory: Log the compound's arrival, quantity, and storage location in the chemical

inventory system.

Preparation of Stock Solutions
Controlled Environment: All handling of solid IKD-8344 must be conducted within a certified

chemical fume hood or a glove box to minimize inhalation risk.

Weighing: Use a dedicated and calibrated analytical balance. Tare a suitable container

before adding the compound.

Solubilization: Add the desired solvent (e.g., DMSO) dropwise to the solid in the fume hood.

Ensure the container is sealed before vortexing or sonicating to fully dissolve the compound.

Labeling: Clearly label the stock solution with the compound name, concentration, solvent,

date of preparation, and expiration date.

Disposal Plan
All waste contaminated with IKD-8344 is considered hazardous and must be disposed of

according to institutional and local regulations.

Solid Waste: Contaminated PPE (gloves, lab coats, shoe covers), weighing papers, and

pipette tips should be collected in a designated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, sealed, and labeled hazardous liquid waste container.
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Sharps Waste: Needles and syringes used for handling IKD-8344 solutions must be

disposed of in a designated sharps container for hazardous chemical waste.

Decontamination: All surfaces and equipment that have come into contact with IKD-8344
should be decontaminated with an appropriate cleaning agent (e.g., a solution of detergent

and water, followed by a solvent rinse).

Experimental Workflow and Safety Diagram
The following diagram illustrates the standard workflow for handling IKD-8344, from initial

receipt to final disposal, highlighting the critical safety checkpoints.
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IKD-8344 Handling and Disposal Workflow

Preparation
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Click to download full resolution via product page

Caption: Workflow for safe handling of IKD-8344.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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